Cas no 107462-47-5 (Pentanal,3-methyl-2-oxo-)
Pentanal,3-methyl-2-oxo- structure
Product Name:Pentanal,3-methyl-2-oxo-
CAS No:107462-47-5
MF:C6H10O2
MW:114.142402172089
CID:140567
PubChem ID:184830
Update Time:2025-04-19
Pentanal,3-methyl-2-oxo- Chemical and Physical Properties
Names and Identifiers
-
- Pentanal,3-methyl-2-oxo-
- 3-methyl-2-oxopentanal
- 3-methyl-2-oxo-pentanal
- 3-Methyl-2-oxo-valeraldehyd
- 3-methyl-2-oxo-valeraldehyde
- 3-Methyl-pentanon-(2)-al-(1)
- AC1L4FNW
- AC1Q6PI9
- ACMC-20cbvc
- AG-K-69930
- AR-1F4215
- CTK4A5446
- sec-Butylglyoxal
- sek.-Butylglyoxal
- sek.-Butyl-glyoxal
- Valeraldehyde,a-keto-b-methyl- (1CI)
- 107462-47-5
- Pentanal, 3-methyl-2-oxo-
- ethyl propanol ketone
- DTXSID00910332
- SCHEMBL820016
-
- Inchi: 1S/C6H10O2/c1-3-5(2)6(8)4-7/h4-5H,3H2,1-2H3
- InChI Key: BJDVEYLUFYKDIQ-UHFFFAOYSA-N
- SMILES: O=C(C=O)C(C)CC
Computed Properties
- Exact Mass: 114.0681
- Monoisotopic Mass: 114.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 96.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
Pentanal,3-methyl-2-oxo- Related Literature
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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